Cas no 2229578-02-1 (1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 2229578-02-1
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5849586
• PubChem ID: 165844127
• Update Time: 2025-10-11

1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid
• EN300-1744686
• 2229578-02-1

• Inchi： 1S/C11H11NO2S/c12-7-8-3-4-9(15-8)11(10(13)14)5-1-2-6-11/h3-4H,1-2,5-6H2,(H,13,14)
• InChI Key： NTZDXZKKGWFPHR-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid (CAS No. 2229578-02-1)

1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid (CAS No. 2229578-02-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentane core with a cyanothiophene moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders.

In recent years, the demand for high-purity heterocyclic compounds like 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid has surged, driven by advancements in precision medicine and green chemistry. This compound’s nitrile group and carboxylic acid functionality offer multiple sites for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacokinetic properties. Its thiophene ring also contributes to improved binding affinity in molecular interactions, a key factor in rational drug design.

From an industrial perspective, CAS No. 2229578-02-1 is often discussed in the context of scalable synthesis and cost-effective production. Manufacturers are optimizing routes to minimize waste and improve yield, aligning with the principles of sustainable chemistry. Additionally, its stability under various conditions makes it a reliable candidate for long-term storage and global distribution, addressing logistical challenges in the supply chain.

The compound’s relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Recent publications highlight its role in probing enzyme inhibition mechanisms, particularly in kinase-targeted therapies. As the scientific community explores AI-driven drug discovery, datasets featuring 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid are being leveraged to train predictive algorithms for molecular property optimization.

Environmental considerations are another critical aspect. The biodegradability and eco-toxicity profile of CAS No. 2229578-02-1 are under evaluation to ensure compliance with REACH and other regulatory frameworks. This aligns with growing consumer and investor interest in ESG (Environmental, Social, and Governance) metrics, pushing companies to adopt greener alternatives in chemical production.

In summary, 1-(5-cyanothiophen-2-yl)cyclopentane-1-carboxylic acid represents a convergence of innovation, sustainability, and practical utility. Its multifaceted applications—from pharmaceutical intermediates to material science—underscore its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.